Cas no 1261796-90-0 (2,6-Bis(3-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2,6-Bis(3-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261796-90-0
• MF: C₁₉H₁₁F₆NO₂
• MW: 399.286566019058
• CID: 4987678
• Update Time: 2025-06-12

2,6-Bis(3-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(3-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C19H11F6NO2/c20-18(21,22)27-14-6-1-4-12(10-14)16-8-3-9-17(26-16)13-5-2-7-15(11-13)28-19(23,24)25/h1-11H
• InChI Key： XSSCGXKEKCAIDV-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=CC=C(C2C=CC=C(C=2)OC(F)(F)F)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 456
• XLogP3: 6.5
• Topological Polar Surface Area: 31.4

Additional information on 2,6-Bis(3-(trifluoromethoxy)phenyl)pyridine

Introduction to 2,6-Bis(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261796-90-0)

2,6-Bis(3-(trifluoromethoxy)phenyl)pyridine, with the CAS number 1261796-90-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a pyridine core substituted with two 3-(trifluoromethoxy)phenyl groups. The presence of these trifluoromethoxy groups imparts distinct chemical and physical properties, making it a valuable candidate for various applications.

The molecular formula of 2,6-Bis(3-(trifluoromethoxy)phenyl)pyridine is C₁₈H₁₁F₆N₁O₂, and its molecular weight is approximately 385.28 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). Its solubility in water is limited due to the hydrophobic nature of the trifluoromethoxy groups.

In the realm of medicinal chemistry, 2,6-Bis(3-(trifluoromethoxy)phenyl)pyridine has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological targets, including enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, which are key enzymes involved in signal transduction pathways associated with cancer and inflammatory diseases.

The trifluoromethoxy groups in 2,6-Bis(3-(trifluoromethoxy)phenyl)pyridine play a crucial role in enhancing the lipophilicity and metabolic stability of the molecule. These properties are essential for improving the pharmacokinetic profile of drug candidates, thereby enhancing their therapeutic efficacy and reducing potential side effects. Additionally, the pyridine core provides a rigid scaffold that can be functionalized with various substituents to fine-tune the biological activity and selectivity of the compound.

In materials science, 2,6-Bis(3-(trifluoromethoxy)phenyl)pyridine has found applications in the development of advanced functional materials. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Research published in Advanced Materials (2020) reported that this compound can serve as an effective electron-transporting material due to its high electron mobility and excellent thermal stability.

The synthesis of 2,6-Bis(3-(trifluoromethoxy)phenyl)pyridine typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the coupling of 3-(trifluoromethoxy)bromobenzene with 2,6-dichloropyridine using palladium-catalyzed cross-coupling reactions. This approach allows for high yields and good purity of the final product. The synthetic flexibility of this compound also enables researchers to introduce additional functional groups or modifications to tailor its properties for specific applications.

Safety considerations are an important aspect when handling 2,6-Bis(3-(trifluoromethoxy)phenyl)pyridine. While it is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in a well-ventilated area or fume hood.

In conclusion, 2,6-Bis(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261796-90-0) is a multifaceted compound with promising applications in both medicinal chemistry and materials science. Its unique molecular structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.